Cas no 1793844-24-2 (Cycloheptanol, 2-azido-)

• Product Name: Cycloheptanol, 2-azido-
• CAS No: 1793844-24-2
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5220674
• PubChem ID: 14566260
• Update Time: 2025-10-31

Cycloheptanol, 2-azido- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol, 2-azido-

• Inchi： 1S/C7H13N3O/c8-10-9-6-4-2-1-3-5-7(6)11/h6-7,11H,1-5H2
• InChI Key： DXFAAMPAKSPSPV-UHFFFAOYSA-N
• SMILES： N(C1CCCCCC1O)=[N+]=[N-]

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.6Ų

Additional information on Cycloheptanol, 2-azido-

Introduction to Cycloheptanol, 2-azido- (CAS No. 1793844-24-2)

Cycloheptanol, 2-azido-, identified by the Chemical Abstracts Service Number (CAS No.) 1793844-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of azido-substituted cycloalkanols, which are known for their unique reactivity and potential applications in synthetic chemistry and drug development. The presence of the azido functional group at the 2-position of the cycloheptane ring introduces a high degree of versatility, making it a valuable intermediate in various chemical transformations.

The synthesis and application of Cycloheptanol, 2-azido- have been explored in several cutting-edge research studies, particularly in the realm of medicinal chemistry. One of the most notable applications is its use as a precursor in the development of novel bioactive molecules. The azido group is a versatile handle that can be readily converted into other functional groups such as amines, alcohols, or carboxylic acids through various decomposition pathways. This property makes it an indispensable building block for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Cycloheptanol, 2-azido- has been identified as a key intermediate in the synthesis of several pharmacologically active compounds. For instance, researchers have utilized this compound to develop new analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The ability to modify the cycloheptane ring and the azido substituent allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability, which are crucial factors in drug design.

The reactivity of the azido group also makes Cycloheptanol, 2-azido- a valuable tool in cross-coupling reactions, which are fundamental to modern organic synthesis. For example, nucleophilic substitution reactions involving azides can lead to the formation of new carbon-carbon bonds, enabling the construction of more complex molecules. This has been particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many biologically active natural products and synthetic drugs.

Advances in computational chemistry have further enhanced the utility of Cycloheptanol, 2-azido-. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of drug candidates. These studies have revealed that modifications to the cycloheptane ring and the azido group can significantly influence binding affinity and selectivity. Such findings are instrumental in optimizing lead compounds for clinical development.

The pharmaceutical industry has also shown interest in Cycloheptanol, 2-azido- due to its potential as a building block for peptide mimetics and other therapeutic agents. The azido group can be incorporated into peptide sequences via solid-phase peptide synthesis (SPPS), allowing for controlled modifications and derivatization. This approach has been employed to develop novel peptidomimetics with enhanced pharmacological properties.

In addition to its pharmaceutical applications, Cycloheptanol, 2-azido- has found utility in materials science and polymer chemistry. The azido group can be used to introduce functionalized side chains into polymers, leading to materials with tailored properties such as biodegradability or enhanced mechanical strength. These advancements highlight the broad applicability of this compound beyond traditional medicinal chemistry.

The safety profile of Cycloheptanol, 2-azido- is another critical aspect that has been thoroughly investigated. While azide-containing compounds require careful handling due to their potential reactivity with transition metals and nucleophiles, proper synthetic protocols ensure their safe use in laboratory settings. Researchers have developed innovative methods for handling and storing these compounds to minimize risks associated with their use.

In conclusion, Cycloheptanol, 2-azido- (CAS No. 1793844-24-2) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in drug discovery and material science.